Cas no 946351-36-6 (2-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide)

• Product Name: 2-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• CAS No: 946351-36-6
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• CID: 6039347
• PubChem ID: 27542984
• Update Time: 2025-06-12

2-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• AKOS002069192
• MFCD09238825
• F2080-0032
• N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-2-methylbenzamide
• 946351-36-6
• 2-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide

• Inchi： 1S/C13H14N4OS/c1-9-5-2-3-6-10(9)11(18)14-12-15-16-13-17(12)7-4-8-19-13/h2-3,5-6H,4,7-8H2,1H3,(H,14,15,18)
• InChI Key： PUFZBWOEJOFUDX-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(NC(C3C=CC=CC=3C)=O)N2CCC1

Computed Properties

• Exact Mass: 274.08883226g/mol
• Monoisotopic Mass: 274.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide

Introduction to 2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide (CAS No. 946351-36-6)

2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide, identified by its CAS number 946351-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by their complex nitrogen-containing rings, which are known for their diverse biological activities. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide consists of a benzamide moiety linked to a fused tricyclic system comprising a triazolo[3,4-b][1,3]thiazine ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of the methyl group at the nitrogen atom and the triazolo[3,4-b][1,3]thiazine core suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their ability to modulate biological processes effectively. The triazolo[3,4-b][1,3]thiazine scaffold is particularly noteworthy for its role in several pharmacological applications. Studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against various enzymes and have shown promise in preclinical models as potential therapeutic agents. The benzamide moiety further enhances the pharmacological profile by contributing to hydrophobic interactions and improving metabolic stability.

Current research in medicinal chemistry increasingly focuses on designing molecules with multifunctional properties. The combination of the triazolo[3,4-b][1,3]thiazine core with the benzamide group in 2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide creates a structure that may exhibit dual-targeting capabilities. This approach is particularly relevant in the development of drugs that can address multiple aspects of a disease simultaneously. Such multifunctional compounds are anticipated to offer improved therapeutic efficacy and reduced side effects compared to traditional monotherapies.

The synthesis of 2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methyl group and the construction of the tricyclic system are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access complex heterocyclic structures more efficiently than ever before. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been instrumental in facilitating these synthetic routes.

The pharmacological evaluation of 2-methyl-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1， 3]thiazin- 3 -yl}benzamide has revealed several intriguing properties. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory pathways. Additionally， its interaction with biological targets suggests potential applications in modulating immune responses and cellular signaling cascades. These findings align with recent advancements in drug discovery， where targeting inflammation-related pathways has emerged as a key strategy for treating chronic diseases.

The structural complexity of 2-methyl-N-{5H， 6 H， 7 H - 1 ， 2 ， 4 triazolo [ 3 ， 4 - b ] [ 1 ， 3 ] thiazi n - 3 - yl }benzamide also presents opportunities for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents， researchers can fine-tune its pharmacological properties to enhance potency， selectivity， and bioavailability. Such modifications are essential for translating promising lead compounds into viable drug candidates suitable for clinical development.

In conclusion， 2-methyl-N-{5H， 6 H， 7 H - 1 ， 2 ， 4 triazol o [ 3 ， 4 - b ] [ 1 ， 3 ] thiazi n - 3 - yl }benzamide ( CAS No .946351 -36 -6) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation。 As research continues to uncover new therapeutic targets and mechanisms， compounds like this are poised to play a crucial role in the development of innovative treatments for various diseases.